Cas no 1160561-27-2 (2,4-Dichloro-3-fluorophenylboronic acid)

• Product Name: 2,4-Dichloro-3-fluorophenylboronic acid
• CAS No: 1160561-27-2
• MF: C₆H₄BCl₂FO₂
• MW: 208.810163497925
• MDL: MFCD23380952
• CID: 5073852
• PubChem ID: 90416723
• Update Time: 2026-03-01

2,4-Dichloro-3-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-fluorophenylboronic acid
• (2,4-Dichloro-3-fluorophenyl)boronic acid
• CS-0189211
• starbld0018210
• 1160561-27-2
• E92632
• MFCD23380952
• SCHEMBL16046430

• MDL： MFCD23380952
• Inchi： 1S/C6H4BCl2FO2/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,11-12H
• InChI Key： XPVWUAXQQRBFOX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1B(O)O)Cl)F

Computed Properties

• Exact Mass: 207.9665431g/mol
• Monoisotopic Mass: 207.9665431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichloro-3-fluorophenylboronic acid

2,4-Dichloro-3-fluorophenylboronic Acid (CAS No. 1160561-27-2): A Comprehensive Overview

2,4-Dichloro-3-fluorophenylboronic acid (CAS No. 1160561-27-2) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique electronic and steric properties, which make it an attractive building block for a wide range of applications.

The molecular structure of 2,4-dichloro-3-fluorophenylboronic acid consists of a phenyl ring substituted with two chlorine atoms at the 2 and 4 positions and a fluorine atom at the 3 position, along with a boronic acid functional group. This combination of substituents imparts specific reactivity and stability to the molecule, making it a valuable intermediate in various chemical reactions.

In the realm of organic synthesis, 2,4-dichloro-3-fluorophenylboronic acid has been extensively used as a coupling partner in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in the synthesis of complex organic molecules, particularly those with aromatic rings. The boronic acid group facilitates the formation of carbon-carbon bonds under mild conditions, often in high yields and with excellent selectivity. Recent studies have highlighted the efficiency and reliability of using this compound in the synthesis of pharmaceutical intermediates and fine chemicals.

One notable application of 2,4-dichloro-3-fluorophenylboronic acid is in the development of new pharmaceuticals. The presence of halogen substituents (chlorine and fluorine) can significantly influence the pharmacological properties of drug candidates. For instance, fluorine atoms can enhance metabolic stability and improve binding affinity to target proteins. Chlorine atoms can also modulate solubility and lipophilicity, which are crucial parameters for drug design. Researchers have utilized this compound to synthesize novel compounds with potential therapeutic applications in areas such as oncology, neurology, and infectious diseases.

In materials science, 2,4-dichloro-3-fluorophenylboronic acid has found applications in the synthesis of functional polymers and organic semiconductors. The boronic acid group can participate in various polymerization reactions, leading to the formation of materials with unique electronic and optical properties. These materials have potential uses in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent advancements in this field have demonstrated the versatility of this compound in creating high-performance materials for next-generation electronic devices.

The synthesis of 2,4-dichloro-3-fluorophenylboronic acid typically involves several steps, including the introduction of halogen substituents onto a phenyl ring followed by the attachment of a boronic acid group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of 2,4-dichloro-3-fluorobenzene with boron tribromide or boron trifluoride etherate to form the desired boronic acid derivative. The choice of synthetic pathway often depends on factors such as yield, purity, and cost-effectiveness.

The safety and handling of 2,4-dichloro-3-fluorophenylboronic acid are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

In conclusion, 2,4-dichloro-3-fluorophenylboronic acid (CAS No. 1160561-27-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure makes it an invaluable tool for researchers engaged in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties of this compound, its importance is likely to grow even further.